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Compound of Interest

Compound Name:
2-(Ethanesulphonylamino)benzoic

acid

Cat. No.: B1304663 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(Ethanesulphonylamino)benzoic acid
was located. The following disposal procedures are based on the SDS for the closely related

compound, 2-(ETHYLSULFONYL)BENZOIC ACID, and general principles for the disposal of

benzoic acid derivatives. This information should be used as a guideline only. Researchers,

scientists, and drug development professionals are strongly advised to consult with their

institution's Environmental Health and Safety (EHS) department for specific disposal

requirements.

This guide provides essential safety and logistical information for the proper disposal of 2-
(Ethanesulphonylamino)benzoic acid, ensuring operational safety and regulatory

compliance.

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling 2-(Ethanesulphonylamino)benzoic acid for disposal, ensure all necessary

safety precautions are in place.

Personal Protective Equipment (PPE) Summary:
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PPE Category Specification

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat. Ensure full skin

coverage.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if ventilation is inadequate

or if dusts are generated.

Always handle the chemical in a well-ventilated area, preferably within a chemical fume hood.

[1][2] Avoid generating dust.[1][3]

Disposal Procedures
The primary method for the disposal of 2-(Ethanesulphonylamino)benzoic acid is through an

approved waste disposal plant.[2][4][5] Do not dispose of this chemical into drains or the

environment.[3][4]

Step-by-Step Disposal Protocol:

Containerization:

Keep the waste chemical in its original container if possible.[4]

If transferring to a new container, ensure it is properly labeled with the chemical name and

any associated hazards.

The container must be tightly closed and stored in a cool, dry, and well-ventilated area

away from incompatible materials.[2]

Waste Collection:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it into a suitable, labeled container for disposal.[4]
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Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.[4]

Contact EHS:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the chemical waste.

Provide them with all necessary information, including the chemical name and quantity.

Decontamination:

Thoroughly decontaminate any surfaces or equipment that may have come into contact

with the chemical using an appropriate solvent (e.g., soap and water), as recommended

by your EHS department.

Dispose of any contaminated cleaning materials as hazardous waste.

Emergency Procedures
In the event of a spill or exposure, follow these immediate actions:
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Emergency Scenario Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1][2] Remove contaminated

clothing. If irritation persists, seek medical

attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[2] Seek immediate medical

attention.

Inhalation

Move the individual to fresh air.[1][2] If breathing

is difficult, provide oxygen. Seek medical

attention.[1]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Logical Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
(Ethanesulphonylamino)benzoic acid.
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Start: Need to dispose of
2-(Ethanesulphonylamino)benzoic acid

Consult institutional SDS and
EHS guidelines

Identify as chemical waste

Is it a spill?

Small Spill:
- Wear appropriate PPE
- Sweep up, avoid dust

- Place in labeled container

Yes, small

Large Spill:
- Evacuate area

- Contact EHS immediately

Yes, large

Containerize Waste:
- Use original or labeled, sealed container

- Store in a cool, dry, ventilated area

No

Contact EHS for pickup

Decontaminate work area
and equipment

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Decision Workflow for 2-(Ethanesulphonylamino)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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